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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800 Get Quote

A Comparative Toxicological Analysis of Chloridazon and its Primary Metabolite, Desphenyl-

chloridazon

This guide provides a detailed comparison of the toxicological profiles of the herbicide

Chloridazon and its principal environmental metabolite, desphenyl-chloridazon. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science, offering a concise overview supported by experimental data.

Overview
Chloridazon is a selective pyridazinone herbicide used for controlling broad-leaved weeds,

primarily in sugar beet cultivation.[1][2] In the environment, it degrades to form metabolites,

most notably desphenyl-chloridazon.[2][3][4] This metabolite is frequently detected in surface

and groundwater, often at higher concentrations and with greater persistence than the parent

compound, raising concerns about its environmental and health impacts.[3][5][6][7][8]

Comparative Toxicity Data
The available data indicates that desphenyl-chloridazon exhibits a higher acute and chronic

toxicity profile in certain organisms compared to its parent compound, Chloridazon.

Mammalian Toxicity
Quantitative data on mammalian toxicity highlights a significant difference in acute oral toxicity

between the two compounds.
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Compound Species Endpoint Value
Classificati
on

Reference

Chloridazon

(Technical)
Rat (male)

Acute Oral

LD50
3025 mg/kg Low Toxicity [1]

Rat (female)
Acute Oral

LD50
2290 mg/kg Low Toxicity [1]

Rat
13-week

NOEL

20.7-23.5

mg/kg bw/day
- [1]

Desphenyl-

chloridazon
Rat (ATE)

Acute Oral

LD50
500 mg/kg

Harmful if

swallowed
[9]

- Skin Irritation -
Causes skin

irritation
[9]

- Eye Irritation -

Causes

serious eye

irritation

[9]

-
Skin

Sensitization
-

May cause

an allergic

skin reaction

[9]

LD50: Lethal Dose, 50%; NOEL: No-Observed-Effect Level; ATE: Acute Toxicity Estimate.

Ecotoxicity
Studies on aquatic invertebrates, such as the signal crayfish (Pacifastacus leniusculus), have

demonstrated that desphenyl-chloridazon can induce more significant and varied adverse

effects at environmentally relevant concentrations than Chloridazon.
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Compound Organism
Concentrati
on

Duration
Observed
Effects

Reference

Chloridazon
Signal

Crayfish
2.7 µg/L 30 days

Increased

CAT, GSH,

GLU, LACT,

ALT, AST;

Histopatholog

ical

alterations.

[10][11]

0.45 µg/L 30 days

Increased

CAT and

GSH levels.

[10][11]

Desphenyl-

chloridazon

Signal

Crayfish
2.7 µg/L 30 days

Increased

CAT, GSH,

GLU, LACT,

ALT, AST,

NH3, Ca;

Lipid

peroxidation

(TBARS);

More

frequent

histopathologi

cal

alterations.

[10][11]

0.45 µg/L 30 days Increased

CAT, GSH,

GLU, LACT,

ALT, AST,

NH3, Ca;

Lipid

peroxidation

(TBARS);

Histopatholog

[10][11]
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ical

alterations.

CAT: Catalase; GSH: Glutathione; GLU: Glucose; LACT: Lactate; ALT: Alanine

Aminotransferase; AST: Aspartate Aminotransferase; TBARS: Thiobarbituric Acid Reactive

Substances (marker for lipid peroxidation).

Signaling Pathways and Experimental Workflows
Metabolic Degradation of Chloridazon
Chloridazon undergoes degradation in the environment, primarily through microbial action,

which cleaves the phenyl group to form the more persistent and mobile desphenyl-

chloridazon.

Chloridazon Desphenyl-chloridazon

Microbial Degradation
(Cleavage of Phenyl Group)

Click to download full resolution via product page

Caption: Metabolic pathway of Chloridazon to desphenyl-chloridazon.

Experimental Workflow for Aquatic Ecotoxicity
Assessment
The following diagram illustrates a typical workflow for assessing the chronic toxicity of

chemical compounds on aquatic organisms, as exemplified by the studies on signal crayfish.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b030800?utm_src=pdf-body
https://www.benchchem.com/product/b030800?utm_src=pdf-body
https://www.benchchem.com/product/b030800?utm_src=pdf-body
https://www.benchchem.com/product/b030800?utm_src=pdf-body-img
https://www.benchchem.com/product/b030800?utm_src=pdf-body
https://www.benchchem.com/product/b030800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Exposure Phase (30 Days)

Analysis Phase

Recovery Phase (15 Days)

Acclimation of
Test Organisms

Chronic Exposure
(Control, 0.45 µg/L, 2.7 µg/L)

Preparation of Test
Solutions (Ch & Ch-D)

Regular Monitoring &
Solution Renewal

Biochemical Profile
(Haemolymph)

Oxidative Stress
(Hepatopancreas & Gill)

Histopathology
(Hepatopancreas & Gill)

Transfer to
Clean Water

Post-Recovery
Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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